Cas no 1806848-71-4 (2-Bromo-3-cyano-4-fluorophenylacetic acid)

• Product Name: 2-Bromo-3-cyano-4-fluorophenylacetic acid
• CAS No: 1806848-71-4
• MF: C₉H₅BrFNO₂
• MW: 258.04390501976
• MDL: MFCD28735278
• CID: 4785281
• Update Time: 2025-10-05

2-Bromo-3-cyano-4-fluorophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-cyano-4-fluorophenylacetic acid

• MDL： MFCD28735278
• Inchi： 1S/C9H5BrFNO2/c10-9-5(3-8(13)14)1-2-7(11)6(9)4-12/h1-2H,3H2,(H,13,14)
• InChI Key： NJHPTAFGGQSGDI-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C=CC=1CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 1.9
• Topological Polar Surface Area: 61.1

Additional information on 2-Bromo-3-cyano-4-fluorophenylacetic acid

2-Bromo-3-cyano-4-fluorophenylacetic Acid (CAS No. 1806848-71-4): A Multifunctional Scaffold in Modern Medicinal Chemistry

Among the diverse array of synthetic organic compounds, 2-Bromo-3-cyano-4-fluorophenylacetic acid (CAS No. 1806848-71-4) stands out as a highly versatile building block in contemporary drug discovery programs. This compound's unique structural configuration - featuring a bromine atom at position 2, a cyano group at position 3, and a fluorine substituent at position 4 on the phenyl ring attached to an acrylic acid moiety - creates exceptional opportunities for modulating pharmacokinetic properties and biological activities through strategic derivatization strategies.

Recent advancements in computational chemistry have enabled researchers to precisely predict this compound's interactions with biological targets using molecular docking studies. A groundbreaking study published in Journal of Medicinal Chemistry (2023) demonstrated that the bromine substituent significantly enhances binding affinity to G-protein coupled receptors (GPCRs), while the cyano group's electron-withdrawing properties stabilize bioactive conformations. The fluorine atom's lipophilicity optimization potential was further validated through ADMET simulations showing improved blood-brain barrier permeability compared to non-fluorinated analogs.

In the realm of anticancer research, this compound has emerged as a promising lead molecule for developing targeted therapies. Preclinical studies conducted by the NIH-funded team at Stanford University revealed that derivatives incorporating this scaffold exhibited selective cytotoxicity against triple-negative breast cancer cells (IC50 = 1.2 μM) without significant effects on normal fibroblasts. The mechanism appears linked to disruption of microtubule dynamics through interaction with tubulin isoforms, as evidenced by cryo-electron microscopy analysis published in Nature Communications (June 2023).

The phenylacetic acid backbone provides additional functionalization opportunities for constructing prodrug systems. Researchers from ETH Zurich recently synthesized a self-immolative prodrug conjugate using this scaffold as a linker between targeting ligands and cytotoxic payloads. In vivo experiments showed enhanced tumor accumulation and reduced systemic toxicity compared to unconjugated agents, highlighting its utility in targeted drug delivery systems.

In neurodegenerative disease research, this compound's ability to cross biological barriers makes it an ideal template for developing brain-penetrant therapeutics. A collaborative study between MIT and Pfizer demonstrated that fluorinated analogs exhibit neuroprotective effects in Alzheimer's disease models by inhibiting β-secretase activity while simultaneously scavenging reactive oxygen species via redox-active cyano groups. This dual functionality represents a novel therapeutic strategy currently under Phase I clinical investigation.

Synthetic chemists have optimized multistep routes incorporating modern methodologies like microwave-assisted bromination and palladium-catalyzed cyanation. A notable advancement from Scripps Research Institute involves one-pot Suzuki-Miyaura coupling followed by chemo-selective oxidation, achieving >95% purity with process yields exceeding industry standards. These improvements reduce production costs while maintaining structural integrity critical for pharmacological testing.

Structural characterization studies using X-ray crystallography revealed unique conformational preferences stabilized by intramolecular hydrogen bonding between the carboxylic acid and cyano group. This spatial arrangement was shown to influence enzyme-substrate interactions in kinase inhibition assays, where compounds adopting specific dihedral angles demonstrated superior activity compared to geometric isomers.

In the field of chemical biology, this scaffold serves as an excellent probe molecule for studying receptor-ligand interactions due to its tunable physicochemical properties. Fluorescently labeled derivatives are being employed in live-cell imaging studies to visualize real-time binding events at GABA-A receptors, providing unprecedented insights into allosteric modulation mechanisms.

Safety evaluations conducted according to OECD guidelines confirmed low acute toxicity profiles when administered via standard routes (oral LD50 >5 g/kg). However, proper handling protocols recommend NIOSH-approved PPE during synthesis due to potential skin sensitization risks associated with brominated intermediates during scale-up processes.

The compound's emerging role in oligonucleotide conjugation strategies represents another frontier in drug delivery science. Recent work from the University of Tokyo demonstrated that phosphoramidite derivatives enable efficient attachment of siRNA molecules while preserving their therapeutic activity - a breakthrough for RNA interference therapies requiring precise cellular targeting.

This multifunctional scaffold continues to drive innovation across therapeutic areas including oncology, neurology, and infectious diseases through its ability to simultaneously address solubility challenges, improve target specificity, and enhance pharmacokinetic profiles - qualities that make it an indispensable tool in today's drug discovery pipelines.